Cas no 2137552-30-6 (2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester)

• Product Name: 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester
• CAS No: 2137552-30-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5297646
• Update Time: 2025-07-22

2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester

• Inchi： 1S/C10H12O2/c1-12-9(11)4-3-8-7-10(8)5-2-6-10/h8H,2,5-7H2,1H3
• InChI Key： KDLURJZPUCEOKD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1C2(CCC2)C1

Additional information on 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester

Introduction to 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester (CAS No. 2137552-30-6)

2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester, identified by the CAS number 2137552-30-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic esters, which are known for their unique structural features and potential biological activities. The presence of a propynoic acid moiety and a spirocyclic hexane framework imparts distinct chemical properties that make it a subject of interest for researchers exploring novel molecular architectures.

The molecular structure of 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester consists of an ester group linked to a spirocyclic center, which is itself connected to a propynoic acid side chain. This configuration creates a rigid three-dimensional framework that can influence both the physical properties and the biological interactions of the compound. The spirocyclic core, in particular, has been studied for its ability to modulate enzyme activity and interact with biological targets in a non-linear fashion, making it a valuable scaffold for drug discovery.

In recent years, there has been significant interest in spirocyclic compounds due to their potential as pharmacophores in medicinal chemistry. The spirocyclic structure often enhances binding affinity and selectivity by restricting conformational flexibility, which is crucial for developing effective therapeutic agents. 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester represents an advanced example of how such structural motifs can be incorporated into drug-like molecules.

One of the key areas where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The unique structural features of 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester make it a potential candidate for inhibiting specific kinases by occupying binding pockets that are difficult to target with linear molecules. Preliminary computational studies have suggested that the spirocyclic core can interact favorably with the ATP-binding site of kinases, potentially leading to high-affinity inhibition.

Furthermore, the propynoic acid moiety in 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester adds another layer of complexity to its biological activity. Propynoic acids are known to exhibit diverse pharmacological effects, including anti-inflammatory and antimicrobial properties. The incorporation of this functional group into the spirocyclic framework may enhance the compound's ability to interact with biological targets while maintaining structural integrity.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex spirocyclic compounds like 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to construct these intricate structures with high precision and yield. These advancements have opened up new possibilities for exploring the chemical space occupied by spirocyclic esters and their derivatives.

The biological evaluation of 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester has been ongoing in several research groups. Initial in vitro studies have revealed promising activities against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with other biological targets has been explored, including receptors and ion channels involved in neurological disorders. These findings underscore the compound's versatility as a molecular tool for drug discovery.

The synthesis of 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester involves multiple steps that require careful optimization to ensure high purity and yield. Key synthetic steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization with the propynoic acid side chain and methylation to introduce the ester group. Each step must be rigorously controlled to avoid unwanted side products and ensure the integrity of the final product.

In conclusion, 2-Propynoic acid, 3-spiro[2.3]hex-1-yl-, methyl ester (CAS No. 2137552-30-6) is a structurally unique compound with significant potential in pharmaceutical research. Its spirocyclic framework combined with functional groups such as propynoic acid and ester moieties makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to explore its biological activities and synthetic pathways, positioning it as a promising candidate for future drug development efforts.